Cas no 111003-28-2 (D-Cysteine,S,2-dimethyl-)

• Product Name: D-Cysteine,S,2-dimethyl-
• CAS No: 111003-28-2
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 129058
• PubChem ID: 45086673
• Update Time: 2025-04-18

D-Cysteine,S,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• D-Cysteine,S,2-dimethyl-
• D-Cysteine, S,2-dimethyl- (9CI)
• D-Cysteine,s,2-dimethyl-(9ci)
• 111003-28-2
• D-Cysteine, S,2-dimethyl-(9CI)
• (2S)-2-amino-2-methyl-3-methylsulfanylpropanoic acid

• Inchi： 1S/C5H11NO2S/c1-5(6,3-9-2)4(7)8/h3,6H2,1-2H3,(H,7,8)/t5-/m1/s1
• InChI Key： LWKUSWORIVQIAU-RXMQYKEDSA-N
• SMILES： S(C)C[C@@](C(=O)O)(C)N

Computed Properties

• Exact Mass: 149.05100
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• PSA: 88.62000
• LogP: 0.85170